Cas no 1424632-21-2 (N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide
• CAS No: 1424632-21-2
• MF: C₂₀H₁₉NO₂S
• MW: 337.43536400795
• CID: 6275772
• PubChem ID: 19694554
• Update Time: 2025-05-22

N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide
• EN300-26575778
• 1424632-21-2
• Z401507322

• Inchi： 1S/C20H19NO2S/c22-24(23,16-14-17-7-2-1-3-8-17)21-15-13-19-11-6-10-18-9-4-5-12-20(18)19/h1-12,14,16,21H,13,15H2/b16-14+
• InChI Key： AVGSPIPFNTZBMM-JQIJEIRASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 337.11365002g/mol
• Monoisotopic Mass: 337.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide (CAS No. 1424632-21-2)

The compound N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide (CAS No. 1424632-21-2) is a sulfonamide derivative with a unique molecular structure that combines naphthalene and phenyl groups. This chemical entity has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of both naphthalene and phenyl moieties in its structure contributes to its intriguing physicochemical properties, making it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for specialized sulfonamide derivatives like N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide has increased, particularly in the context of targeted drug design. Researchers are investigating its potential as a scaffold for developing inhibitors targeting specific enzymes or receptors. The compound's sulfonamide group is particularly noteworthy, as this functional group is often associated with biological activity and is commonly found in FDA-approved drugs. Its CAS number 1424632-21-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

The synthesis and characterization of N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide have been topics of interest in organic chemistry circles. Modern synthetic approaches often employ palladium-catalyzed coupling reactions or other transition metal-mediated processes to construct its complex architecture. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These methodological aspects are frequently searched by chemistry professionals looking for sulfonamide synthesis protocols or characterization techniques for complex organics.

From a materials science perspective, the conjugated system present in N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide suggests potential applications in organic electronics. The extended π-system resulting from the naphthalene and phenyl components may impart interesting electronic properties, making it a candidate for investigation in organic semiconductors or light-emitting materials. This aligns with current research trends focusing on small molecule organic materials for optoelectronic applications, a hot topic in materials science forums and academic searches.

The pharmacological potential of CAS 1424632-21-2 is another area of active exploration. Sulfonamide-containing compounds have historically shown diverse biological activities, and researchers are examining whether this particular derivative might exhibit unique interactions with biological targets. Computational chemistry approaches, including molecular docking studies, are being employed to predict its potential binding modes with various proteins. These investigations respond to the growing interest in structure-based drug design and computational pharmacology, which are among the most searched terms in pharmaceutical research databases.

Quality control and analytical method development for N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide represent important considerations for researchers and manufacturers. HPLC methods with various detection systems are commonly developed to ensure compound purity, particularly when the material is intended for biological testing. The development of robust analytical methods for such specialized compounds is a frequent subject of inquiry in chemical forums and professional networks, reflecting the practical challenges faced by researchers working with novel organic molecules.

Environmental and safety aspects of 1424632-21-2 have also become increasingly important in contemporary chemical research. While not classified as hazardous, proper handling procedures for sulfonamide derivatives are still essential in laboratory settings. This aligns with the broader scientific community's focus on green chemistry principles and sustainable research practices, topics that consistently rank high in searches related to chemical safety and environmental responsibility.

The commercial availability of N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide has expanded in recent years, with several specialty chemical suppliers now offering this compound for research purposes. This availability has facilitated broader investigation into its properties and potential applications. Researchers often search for reliable suppliers of research chemicals and custom synthesis services, making this practical information valuable for those seeking to work with this compound.

Future research directions for CAS No. 1424632-21-2 may include exploration of its derivatives and analogs, as medicinal chemists seek to optimize its potential biological activities. The development of structure-activity relationships for this class of compounds could yield valuable insights for drug discovery programs. Such investigations respond to the pharmaceutical industry's ongoing need for novel chemical entities and lead optimization strategies, which are perennially important topics in drug development circles.

In conclusion, N-[2-(naphthalen-1-yl)ethyl]-2-phenylethene-1-sulfonamide represents an interesting case study in modern chemical research, bridging pharmaceutical and materials science applications. Its unique structural features and potential versatility make it a compound worthy of continued investigation across multiple scientific disciplines. As research progresses, we can anticipate new discoveries regarding its properties and applications, contributing to the broader understanding of sulfonamide chemistry and its role in advancing scientific knowledge.